Cas no 2873-76-9 (Methanone, bis[4-(diphenylamino)phenyl]-)

• Product Name: Methanone, bis[4-(diphenylamino)phenyl]-
• CAS No: 2873-76-9
• MF: C₃₇H₂₈N₂O
• MW: 516.631029129028
• CID: 1436249
• PubChem ID: 13099377
• Update Time: 2025-04-20

Methanone, bis[4-(diphenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis[4-(diphenylamino)phenyl]-
• bis[4-(N-phenylanilino)phenyl]methanone
• BS-47619
• bis(4-(diphenylamino)phenyl)methanone
• DTXSID80518118
• Bis[4-(diphenylamino)phenyl]methanone
• E84083
• 4-[4-(DIPHENYLAMINO)BENZOYL]-N,N-DIPHENYLANILINE
• SCHEMBL329666
• 2873-76-9

• Inchi： 1S/C37H28N2O/c40-37(29-21-25-35(26-22-29)38(31-13-5-1-6-14-31)32-15-7-2-8-16-32)30-23-27-36(28-24-30)39(33-17-9-3-10-18-33)34-19-11-4-12-20-34/h1-28H
• InChI Key： CKWRKMQGPPYFQH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 516.22034
• Monoisotopic Mass: 516.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55